Cas no 885271-90-9 (6-(trifluoromethyl)-1H-indazole-3-carbaldehyde)

• Product Name: 6-(trifluoromethyl)-1H-indazole-3-carbaldehyde
• CAS No: 885271-90-9
• MF: C₉H₅F₃N₂O
• MW: 214.144012212753
• MDL: MFCD06739121
• CID: 710858
• PubChem ID: 24729230
• Update Time: 2024-10-26

6-(trifluoromethyl)-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxaldehyde,6-(trifluoromethyl)-
• 6-(trifluoromethyl)-2H-indazole-3-carbaldehyde
• 6-Trifluoromethyl-1H-indazole-3-carbaldehyde
• 1H-Indazole-3-carboxaldehyde,6-(trifluoromethyl)
• 6-(Trifluoromethyl)-1H-indazole-3-carbaldehyde
• 6-(Trifluoromethyl)-3-indazole carboxaldehyde
• 6-Trifluoromethyl-1H-indazole-3-carboxaldehyde
• 6-(Trifluoromethyl)-1H-indazole-3-carboxaldehyde (ACI)
• DTXSID20646641
• 6-(Trifluoromethyl)indazole-3-carbaldehyde
• MFCD06739121
• AS-49398
• SY259811
• CS-0131082
• 6-(Trifluoromethyl)1H-indazole-3-carbaldehyde
• DB-077409
• I10033
• 885271-90-9
• AKOS024260654
• AB28645
• 6-(trifluoromethyl)-1H-indazole-3-carbaldehyde

• MDL： MFCD06739121
• Inchi： 1S/C9H5F3N2O/c10-9(11,12)5-1-2-6-7(3-5)13-14-8(6)4-15/h1-4H,(H,13,14)
• InChI Key： KWWVGVOHIZTSLE-UHFFFAOYSA-N
• SMILES： O=CC1C2C(=CC(C(F)(F)F)=CC=2)NN=1

Computed Properties

• Exact Mass: 214.03500
• Monoisotopic Mass: 214.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75000
• LogP: 2.39420